Cas no 21601-82-1 (Propanedioic acid, phenyl-, mono-2-naphthalenyl ester)

Propanedioic acid, phenyl-, mono-2-naphthalenyl ester structure
21601-82-1 structure
Product Name:Propanedioic acid, phenyl-, mono-2-naphthalenyl ester
CAS No:21601-82-1
MF:C19H13O4
MW:305.304125547409
CID:1408711
PubChem ID:20371301
Update Time:2025-04-20

Propanedioic acid, phenyl-, mono-2-naphthalenyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, phenyl-, mono-2-naphthalenyl ester
    • 3-naphthalen-2-yloxy-3-oxo-2-phenylpropanoate
    • DTXSID40606282
    • 21601-82-1
    • 3-[(Naphthalen-2-yl)oxy]-3-oxo-2-phenylpropanoate
    • Inchi: 1S/C19H14O4/c20-18(21)17(14-7-2-1-3-8-14)19(22)23-16-11-10-13-6-4-5-9-15(13)12-16/h1-12,17H,(H,20,21)/p-1
    • InChI Key: QPVAVQYXWABJQO-UHFFFAOYSA-M
    • SMILES: O(C(C(C(=O)[O-])C1C=CC=CC=1)=O)C1=CC=C2C=CC=CC2=C1

Computed Properties

  • Exact Mass: 305.08139
  • Monoisotopic Mass: 305.08138389g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 66.43
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